Cas no 88882-30-8 (2(3H)-Benzoxazolethione, 5-methoxy-3-methyl-)

• Product Name: 2(3H)-Benzoxazolethione, 5-methoxy-3-methyl-
• CAS No: 88882-30-8
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 620222
• PubChem ID: 71320500
• Update Time: 2025-04-19

2(3H)-Benzoxazolethione, 5-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolethione, 5-methoxy-3-methyl-
• 5-methoxy-3-methyl-1,3-benzoxazole-2-thione
• 88882-30-8
• 5-Methoxy-3-methyl-1,3-benzoxazole-2(3H)-thione
• DTXSID20750419

• Inchi： 1S/C9H9NO2S/c1-10-7-5-6(11-2)3-4-8(7)12-9(10)13/h3-5H,1-2H3
• InChI Key： KCXFNOBCGKYETP-UHFFFAOYSA-N
• SMILES： S=C1N(C)C2C=C(C=CC=2O1)OC

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8Ų